molecular formula C15H16N2O2 B6630653 N-[(1S)-2-hydroxy-1-phenylethyl]-3-methylpyridine-2-carboxamide

N-[(1S)-2-hydroxy-1-phenylethyl]-3-methylpyridine-2-carboxamide

Cat. No. B6630653
M. Wt: 256.30 g/mol
InChI Key: DZMMRAMGRUYLGY-CYBMUJFWSA-N
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Description

N-[(1S)-2-hydroxy-1-phenylethyl]-3-methylpyridine-2-carboxamide, also known as HMPC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. HMPC is a pyridine derivative that has a hydroxyphenylethyl group attached to the nitrogen atom and a methyl group at the 3-position of the pyridine ring.

Mechanism of Action

The mechanism of action of N-[(1S)-2-hydroxy-1-phenylethyl]-3-methylpyridine-2-carboxamide is not fully understood. However, it has been proposed that N-[(1S)-2-hydroxy-1-phenylethyl]-3-methylpyridine-2-carboxamide exerts its effects by modulating various signaling pathways in the body. N-[(1S)-2-hydroxy-1-phenylethyl]-3-methylpyridine-2-carboxamide has been found to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of oxidative stress and inflammation. N-[(1S)-2-hydroxy-1-phenylethyl]-3-methylpyridine-2-carboxamide has also been found to inhibit the activity of the nuclear factor kappa B (NF-κB) pathway, which is involved in the regulation of inflammation and immune response.
Biochemical and Physiological Effects:
N-[(1S)-2-hydroxy-1-phenylethyl]-3-methylpyridine-2-carboxamide has been found to exhibit various biochemical and physiological effects. N-[(1S)-2-hydroxy-1-phenylethyl]-3-methylpyridine-2-carboxamide has been shown to reduce oxidative stress and inflammation in the brain, which may contribute to its neuroprotective effects. It has also been found to improve cognitive function and memory in animal models of Alzheimer's disease.
In cancer cells, N-[(1S)-2-hydroxy-1-phenylethyl]-3-methylpyridine-2-carboxamide has been found to induce apoptosis and inhibit the proliferation of cancer cells. It has also been shown to sensitize cancer cells to chemotherapy drugs.

Advantages and Limitations for Lab Experiments

N-[(1S)-2-hydroxy-1-phenylethyl]-3-methylpyridine-2-carboxamide has several advantages for lab experiments. It is a stable and readily available compound that can be easily synthesized in the laboratory. N-[(1S)-2-hydroxy-1-phenylethyl]-3-methylpyridine-2-carboxamide has also been found to exhibit low toxicity, which makes it a suitable compound for in vitro and in vivo experiments.
However, there are also limitations to the use of N-[(1S)-2-hydroxy-1-phenylethyl]-3-methylpyridine-2-carboxamide in lab experiments. The mechanism of action of N-[(1S)-2-hydroxy-1-phenylethyl]-3-methylpyridine-2-carboxamide is not fully understood, which makes it difficult to interpret the results of experiments. N-[(1S)-2-hydroxy-1-phenylethyl]-3-methylpyridine-2-carboxamide also has limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on N-[(1S)-2-hydroxy-1-phenylethyl]-3-methylpyridine-2-carboxamide. One of the areas of future research is to investigate the mechanism of action of N-[(1S)-2-hydroxy-1-phenylethyl]-3-methylpyridine-2-carboxamide in more detail. This will help to better understand how N-[(1S)-2-hydroxy-1-phenylethyl]-3-methylpyridine-2-carboxamide exerts its effects and may lead to the development of more effective therapies.
Another area of future research is to investigate the potential applications of N-[(1S)-2-hydroxy-1-phenylethyl]-3-methylpyridine-2-carboxamide in other fields of scientific research, such as cardiovascular disease and diabetes. N-[(1S)-2-hydroxy-1-phenylethyl]-3-methylpyridine-2-carboxamide has been found to exhibit anti-inflammatory and antioxidant properties, which may make it a promising compound for the treatment of these diseases.
Conclusion:
In conclusion, N-[(1S)-2-hydroxy-1-phenylethyl]-3-methylpyridine-2-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. N-[(1S)-2-hydroxy-1-phenylethyl]-3-methylpyridine-2-carboxamide has been found to exhibit neuroprotective and anticancer properties, and has several advantages for lab experiments. However, further research is needed to better understand the mechanism of action of N-[(1S)-2-hydroxy-1-phenylethyl]-3-methylpyridine-2-carboxamide and to investigate its potential applications in other fields of scientific research.

Synthesis Methods

The synthesis of N-[(1S)-2-hydroxy-1-phenylethyl]-3-methylpyridine-2-carboxamide involves the reaction of 3-methylpyridine-2-carboxylic acid with (S)-2-amino-1-phenylethanol in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino) pyridine (DMAP). The reaction results in the formation of N-[(1S)-2-hydroxy-1-phenylethyl]-3-methylpyridine-2-carboxamide as a white crystalline solid with a yield of approximately 70%.

Scientific Research Applications

N-[(1S)-2-hydroxy-1-phenylethyl]-3-methylpyridine-2-carboxamide has been extensively studied for its potential applications in various fields of scientific research. One of the significant areas of application of N-[(1S)-2-hydroxy-1-phenylethyl]-3-methylpyridine-2-carboxamide is in the field of neuroscience. N-[(1S)-2-hydroxy-1-phenylethyl]-3-methylpyridine-2-carboxamide has been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.
Another area of application of N-[(1S)-2-hydroxy-1-phenylethyl]-3-methylpyridine-2-carboxamide is in the field of cancer research. N-[(1S)-2-hydroxy-1-phenylethyl]-3-methylpyridine-2-carboxamide has been found to exhibit anticancer properties by inducing apoptosis and inhibiting the proliferation of cancer cells. It has also been shown to sensitize cancer cells to chemotherapy drugs.

properties

IUPAC Name

N-[(1S)-2-hydroxy-1-phenylethyl]-3-methylpyridine-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H16N2O2/c1-11-6-5-9-16-14(11)15(19)17-13(10-18)12-7-3-2-4-8-12/h2-9,13,18H,10H2,1H3,(H,17,19)/t13-/m1/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DZMMRAMGRUYLGY-CYBMUJFWSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(N=CC=C1)C(=O)NC(CO)C2=CC=CC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=C(N=CC=C1)C(=O)N[C@H](CO)C2=CC=CC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H16N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

256.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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